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Compound of Interest

Compound Name: GSK761

Cat. No.: B10857121

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like GSK761 are paramount to ensuring laboratory safety and
environmental protection. While specific disposal protocols for GSK761 are not readily
available in the public domain, this guide provides a comprehensive framework based on
general best practices for chemical and biological waste management in a laboratory setting.

GSK761 is identified as a selective inhibitor of the Sp140 nuclear body protein (SP140),

playing a role in modulating macrophage inflammatory functions.[1][2][3][4][5] Due to its
biological activity, it is crucial to handle and dispose of GSK761 with care to prevent unintended
environmental release or exposure.

Key Properties of GSK761

A summary of the available physicochemical properties of GSK761 is presented below. This
information is essential for understanding its behavior and for making informed decisions
regarding its handling and disposal.
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Property Value Source
Molecular Formula C40H46N404 [3]
Molecular Weight 646.82 g/mol [3]
IC50 77.79 nM for SP140 [11[2][3]
Soluble in DMSO. A
formulation of = 2.08 mg/mL is
Solubility achievable in a vehicle of 10% [1112]

DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline.[1]

Storage (Solid)

Store lyophilized at -20°C,
desiccated. Stable for 36
months under these

conditions.[3]

[3]

Storage (Solution)

Store at -20°C forup to 1
month or at -80°C for up to 6
months. Avoid multiple freeze-

thaw cycles.[2][3]

[2](3]

Experimental Protocols Cited

The primary experimental use of GSK761, as detailed in the available literature, involves its

application in cell-based assays to study its effect on macrophage differentiation and

inflammatory responses.[1][2][5] For instance, in M1 polarized macrophages, GSK761 has

been used at concentrations ranging from 0.01 to 1.11 pM for 1 hour to assess the

downregulation of pro-inflammatory cytokines.[1][2] In CD14+ mucosal macrophages, a

concentration of 0.04 uM for 4 hours was used to observe a decrease in the expression of TNF,
IL6, and IL10.[1][2]

Procedural Guidance for Disposal

The following step-by-step guidance is based on standard laboratory procedures for the
disposal of chemical and biologically-contaminated waste.[6][7][8] It is imperative to consult
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your institution's specific Environmental Health and Safety (EH&S) guidelines, as they may
have unique requirements.

1. Waste Segregation and Collection:
e Solid Waste:

o Contaminated materials such as gloves, pipette tips, and empty vials that have come into
contact with GSK761 should be collected in a designated, clearly labeled hazardous
waste container.

o The container should be robust, leak-proof, and have a secure lid.
e Liquid Waste:

o Agueous solutions containing GSK761 should be collected in a separate, labeled
hazardous waste container.

o If the liquid waste is considered biohazardous (e.g., cell culture media), it must be
decontaminated prior to collection. A common method is to treat the waste with a final
concentration of 10% bleach and allow it to sit for at least 30 minutes.[7][8]

o Organic solvent solutions (e.g., DMSO stock solutions) should be collected in a separate,
compatible hazardous waste container. Do not mix with aqueous or bleach-containing
waste.

e Sharps:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container.[6]

2. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("GSK761"), and the approximate concentration and quantity.

« Include the date of waste accumulation and the name of the generating laboratory or
principal investigator.
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3. Storage:

o Store waste containers in a designated, secure area away from general laboratory traffic.
e Ensure secondary containment is used for liquid waste containers to prevent spills.

4. Final Disposal:

» Contact your institution's EH&S department to arrange for the pickup and disposal of the
hazardous waste.

e Do not dispose of GSK761, or any chemical waste, down the drain unless explicitly
permitted by your institution's EH&S guidelines.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the GSK761 disposal procedure.
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Caption: Logical workflow for the safe disposal of GSK761 waste.

By adhering to these general guidelines and consulting with your institutional safety office, you
can ensure the safe and compliant disposal of GSK761 and other laboratory chemicals,
thereby fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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